Cas no 2287313-45-3 (3-(4-Propylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-(4-Propylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2287313-45-3
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 5974792
• PubChem ID: 137945448
• Update Time: 2025-06-14

3-(4-Propylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37374034
• EN300-6761719
• 2287313-45-3
• 3-(4-propylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• 3-(4-Propylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid

• Inchi： 1S/C15H18O2/c1-2-3-11-4-6-12(7-5-11)14-8-15(9-14,10-14)13(16)17/h4-7H,2-3,8-10H2,1H3,(H,16,17)
• InChI Key： CILHFGVGIULKFF-UHFFFAOYSA-N
• SMILES： OC(C12CC(C3C=CC(CCC)=CC=3)(C1)C2)=O

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-Propylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid

Recent Advances in the Study of 3-(4-Propylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS: 2287313-45-3)

In recent years, the compound 3-(4-Propylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS: 2287313-45-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclo[1.1.1]pentane (BCP) derivative is recognized for its unique structural properties, which make it a promising candidate for drug discovery and development. The rigid, three-dimensional structure of BCPs offers advantages in terms of metabolic stability and binding affinity, making them valuable scaffolds for designing novel therapeutics.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of 3-(4-Propylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid. The researchers employed a multi-step synthetic route to achieve high yields and purity of the target compound. Key steps included the functionalization of the bicyclo[1.1.1]pentane core and subsequent coupling with a propylphenyl moiety. The study highlighted the compound's potential as a modulator of specific biological targets, with preliminary data indicating promising activity in vitro.

Further investigations into the mechanism of action revealed that 3-(4-Propylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid interacts with a class of enzymes involved in inflammatory pathways. This finding suggests its potential application in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to inhibit key enzymatic activity was demonstrated through a series of biochemical assays, with IC50 values in the low micromolar range.

In addition to its pharmacological properties, the physicochemical characteristics of 3-(4-Propylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid were also evaluated. The compound exhibited favorable solubility and stability profiles, which are critical for its development as a drug candidate. Computational modeling studies further supported these findings, predicting good bioavailability and minimal off-target effects.

Another significant aspect of this research is the exploration of structure-activity relationships (SAR) within the BCP scaffold. By modifying the propylphenyl substituent, researchers were able to identify analogs with enhanced potency and selectivity. These insights are invaluable for the design of next-generation therapeutics based on the BCP framework.

In conclusion, the recent studies on 3-(4-Propylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS: 2287313-45-3) underscore its potential as a versatile and pharmacologically active compound. Its unique structural features, combined with promising biological activity, position it as a compelling candidate for further investigation in drug discovery. Future research directions may include in vivo efficacy studies, optimization of pharmacokinetic properties, and exploration of additional therapeutic applications.